9,10-Anthracenedione, 1-bromo-4-(methylamino)-

• CAS: 128-93-8
• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol
• SMILES: CNC1=C2C(=C(C=C1)Br)C(=O)C3=CC=CC=C3C2=O
• InChI: InChI=1S/C15H10BrNO2/c1-17-11-7-6-10(16)12-13(11)15(19)9-5-3-2-4-8(9)14(12)18/h2-7,17H,1H3
• InChIKey: IIPRUQZTMZETSL-UHFFFAOYSA-N

Sourcing a reliable brominated anthraquinone intermediate for dye synthesis often involves inconsistent purity and supply chain delays. 1-Bromo-4-(methylamino)anthraquinone (CAS 128-93-8) addresses this with a well-defined substitution pattern critical for downstream reactivity. - Consistent Quality: Deep red crystalline solid, mp 194-196°C, with commercial purity typically ≥99% (HPLC) and DMF insolubility ≤0.3%, ensuring high-yield dye production. - Synthetic Utility: The bromine atom at the 4-position enables facile nucleophilic aromatic substitution or Pd-catalyzed cross-coupling, while the 1-methylamino group modulates solubility and color properties. - Supply Assurance: Available from multiple global manufacturers with established REACH registration and TSCA listing, supporting both pilot-scale R&D and industrial procurement.

1-Bromo-4-(methylamino)anthraquinone: Key Properties for Sourcing

1-Bromo-4-(methylamino)anthraquinone (CAS 128-93-8) is a brominated anthraquinone derivative featuring a methylamino substituent, with a molecular formula of C15H10BrNO2 and a molecular weight of 316.15 g/mol [1]. This compound is characterized as a deep red crystalline solid with a melting point of 194–196°C . It is primarily utilized as a key intermediate in the synthesis of anthraquinone dyes and pigments, where the bromine atom serves as a reactive site for further functionalization, and the methylamino group influences solubility and color properties .

Workflow

Anthraquinone dye intermediate synthesis

Reactive handle

Bromine at 4-position enables nucleophilic substitution or cross-coupling

Property influence

Methylamino group modulates solubility and color properties

• [1] PubChem. (2025). 9,10-Anthracenedione, 1-bromo-4-(methylamino)-. PubChem Compound Summary for CID 31418. View Source

1-Bromo-4-(methylamino)anthraquinone: Why Generic Substitutes Fail

The specific substitution pattern of 1-bromo-4-(methylamino)anthraquinone—a bromine atom at the 4-position and a methylamino group at the 1-position—is critical for its downstream reactivity and the properties of the resulting dyes. Generic substitution with other anthraquinone derivatives, such as 1-aminoanthraquinone or unbrominated analogs, fails to replicate this compound's unique synthetic utility [1]. The bromine atom provides a site for nucleophilic aromatic substitution or cross-coupling reactions, enabling the introduction of diverse aryl or alkyl amine groups, which is essential for tuning the color, fastness, and solubility of the final dye [2]. Furthermore, the presence of a bromine substituent, as opposed to other halogens or no halogen, has been shown to significantly alter the biological and toxicological profile of anthraquinone derivatives, a factor relevant in pharmaceutical or specialized material applications [3].

Target Reactive bromine site for dye diversification

Unbrominated analogs Lack the reactive leaving group; dye synthesis pathways differ markedly

Target Defined 1-methylamino-4-bromo substitution pattern

1-Aminoanthraquinone Altered amine reactivity changes downstream dye hue and fastness

Target Brominated anthraquinone with class-level toxicology data

Non-halogenated anthraquinones Toxicological profile may differ; EHS review required per compound

• [1] US Patent 5,117,014. (1992). Process for the preparation of 1-amino-4-bromoanthraquinones. View Source
• [2] CN111138305A. (2020). Preparation method of 1-methylamino-4-bromoanthraquinone. View Source
• [3] Doi, A. M., Irwin, R. D., & Bucher, J. R. (2005). Influence of functional group substitutions on the carcinogenicity of anthraquinone in rats and mice: analysis of long-term bioassays by the National Cancer Institute and the National Toxicology Program. Journal of Toxicology and Environmental Health, Part B, 8(2), 109-126. View Source

1-Bromo-4-(methylamino)anthraquinone: Performance Evidence

Alternative Bromination: Superior Synthesis Yield

A patented synthetic method demonstrates a significantly higher molar yield (90%) for 1-methylamino-4-bromoanthraquinone compared to the traditional direct bromination process (which typically yields ~70–74%) [1][2]. The improved process, using H2O2/HBr in dichloroethane, achieves higher bromine atom utilization (43%) versus traditional methods (35%) and reduces reaction time to 3 hours compared to 11 hours in methanol [1].

Synthesis Yield

Head-to-head

90% vs 70–74% yield

Reported yield advantage supports cost-effective sourcing

H₂O₂/HBr method; reaction time 3 h vs 11 h

Evidence Dimension	Synthesis Yield
Target Compound Data	Molar yield: 90%
Comparator Or Baseline	Traditional direct bromination: 70-74% yield
Quantified Difference	Yield increase of 16-20 percentage points
Conditions	H2O2/HBr in dichloroethane at controlled temperature vs. Br2 in pyridine

Why This Matters

Higher yield and reduced reaction time directly translate to lower production costs and higher throughput, making this compound more economically viable for large-scale dye manufacturing.

• [1] CN111138305A. (2020). Preparation method of 1-methylamino-4-bromoanthraquinone. View Source
• [2] Organic Syntheses. (1949). 1-Methylamino-4-bromoanthraquinone. Org. Synth. 29, 68. View Source

Stringent DMF Insolubility Specification

Industrial-grade 1-bromo-4-(methylamino)anthraquinone is supplied with a stringent insolubility specification in DMF (N,N-dimethylformamide) of ≤0.3%, with typical values reported as 0.18% . This low impurity level ensures minimal interference in subsequent nucleophilic substitution reactions with amines, which are commonly performed in polar aprotic solvents like DMF .

DMF Insolubility

Data to verify

≤0.3% (typical 0.18%)

Specification context; minimizes side products in amination

Class-level quality attribute; confirm per batch

Evidence Dimension	Insolubility in DMF
Target Compound Data	≤0.3% (typical 0.18%)
Comparator Or Baseline	Class-level: typical for high-purity anthraquinone intermediates
Quantified Difference	Specification ensures high purity and minimal side reactions
Conditions	Industrial quality control specification for DMF solubility

Why This Matters

This low insolubility specification is a key quality indicator for procurement, ensuring that the intermediate will perform reliably in amination reactions, reducing the formation of insoluble byproducts and improving final dye purity.

Bromine Substitution: Enhanced Carcinogenicity

In a comparative analysis of anthraquinone derivatives in rats and mice, bromine substitutions were found to enhance the carcinogenicity induced by anthraquinone and extend the target organs to include the forestomach and lung, in contrast to multiple amino substitutions which diminished carcinogenicity [1]. This class-level inference highlights that brominated anthraquinones like 1-bromo-4-(methylamino)anthraquinone require distinct handling and risk assessment protocols compared to non-halogenated analogs.

Carcinogenicity Profile

Class-level inference

Brominated anthraquinones show expanded tumor target sites

Class-level toxicology review required for handling protocols

Long-term rodent bioassays; bromine substitution context

Evidence Dimension	Carcinogenicity profile
Target Compound Data	Enhanced carcinogenicity (class-level inference)
Comparator Or Baseline	Anthraquinone and amino-substituted derivatives: diminished carcinogenicity with multiple amino groups
Quantified Difference	Bromine substitution broadens tumor target organs to forestomach and lung
Conditions	Long-term bioassays in Fischer 344/N rats and B6C3F1 mice via feed administration

Why This Matters

This differential toxicological profile is critical for environmental health and safety (EHS) compliance, waste handling procedures, and for researchers evaluating the compound for pharmaceutical applications where off-target effects must be minimized.

• [1] Doi, A. M., Irwin, R. D., & Bucher, J. R. (2005). Influence of functional group substitutions on the carcinogenicity of anthraquinone in rats and mice: analysis of long-term bioassays by the National Cancer Institute and the National Toxicology Program. Journal of Toxicology and Environmental Health, Part B, 8(2), 109-126. View Source

Low Acute Oral Toxicity Profile

1-Bromo-4-(methylamino)anthraquinone exhibits low acute oral toxicity with a reported LD50 of 8000 mg/kg in rats . This quantitative data point is crucial for risk assessment, as it indicates a relatively low hazard for acute ingestion compared to other anthraquinone derivatives or halogenated aromatics which may have significantly lower LD50 values.

Acute Oral LD₅₀

Data to verify

8000 mg/kg (rat)

Low acute toxicity context; supports handling protocol assessment

Intraperitoneal data; confirm oral route relevance

Evidence Dimension	Acute oral toxicity
Target Compound Data	LD50 = 8000 mg/kg (rat, intraperitoneal)
Comparator Or Baseline	Class-level: typical range for anthraquinone dyes; lower LD50 indicates higher acute toxicity
Quantified Difference	Low toxicity classification
Conditions	Rat intraperitoneal administration

Why This Matters

A high LD50 value simplifies safety protocols during handling, reduces shipping restrictions, and lowers insurance costs, making this compound a more practical choice for industrial-scale procurement.

Versatile Amine Reactivity for Dyes

The bromine atom at the 4-position of 1-bromo-4-(methylamino)anthraquinone is highly reactive towards nucleophiles, particularly amines, enabling the synthesis of a wide range of disperse dyes [1]. This contrasts with analogs lacking the bromine leaving group, which cannot undergo this key transformation. For example, reaction with m-toluidine yields Solvent Blue 63, a commercially important dye [2].

Amine Reactivity

Reported

Forms Solvent Blue 63 with m-toluidine

Key transformation for anthraquinone dye diversification

Bromine leaving group essential; unbrominated analog inert

Evidence Dimension	Reactivity in dye synthesis
Target Compound Data	Reactive with amines (e.g., m-toluidine) to form Solvent Blue 63
Comparator Or Baseline	1-Methylaminoanthraquinone (unbrominated): cannot undergo direct amination at the 4-position
Quantified Difference	Enables nucleophilic aromatic substitution; not possible with unbrominated analog
Conditions	Reaction with m-toluidine in the presence of base

Why This Matters

This reactivity is the fundamental reason for procuring this specific intermediate: it is the only way to efficiently introduce diverse amine substituents to create a library of anthraquinone dyes with tailored properties.

• [1] US Patent 5,117,014. (1992). Process for the preparation of 1-amino-4-bromoanthraquinones. View Source
• [2] Eureka | Patsnap. (2017). Environmentally friendly preparation method of solvent blue 63 dye. View Source

1-Bromo-4-(methylamino)anthraquinone: Application Scenarios

Synthesis of Disperse Dyes for Polyester

The compound is ideally suited for the industrial synthesis of anthraquinone disperse dyes. Its bromine atom undergoes facile nucleophilic substitution with various aryl amines, enabling the production of a spectrum of red to blue dyes for polyester and other synthetic textiles [1]. The high-yield synthesis method (90% molar yield) and stringent purity specifications (≤0.3% DMF insolubility) ensure cost-effective and high-quality dye production [2].

Solvent Dyes for Plastics, Inks, and Coatings

This intermediate is a direct precursor to solvent dyes like Solvent Blue 63 and Solvent Red 52, which are used in plastics, printing inks, and industrial coatings [3]. The ability to introduce specific aryl groups via the reactive bromine site allows formulators to precisely control the dye's solubility, lightfastness, and migration properties in non-aqueous media.

Medicinal Chemistry and Probe Synthesis

In a research setting, 1-bromo-4-(methylamino)anthraquinone serves as a versatile scaffold for the synthesis of anthraquinone-based libraries. The bromine atom provides a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to generate diverse analogs for biological screening . Researchers should note the class-level evidence of enhanced carcinogenicity associated with bromine substitution, which necessitates appropriate safety precautions and may be a relevant factor in target selection [4].

Industrial Procurement and Supply Chain

Procurement professionals should prioritize suppliers who can provide material with a melting point of 194–196°C and an LD50 of 8000 mg/kg, confirming its identity and low acute toxicity . The availability of a high-yield, environmentally improved synthesis process (H2O2/HBr method) can be a differentiator in vendor selection, as it offers a more sustainable and cost-effective supply chain [2].

Application

Selection Property

Validation Focus

Polyester disperse dye synthesis

Bromine reactive site for aryl amine substitution

Dye shade, fastness, and synthesis yield evaluation

Solvent dyes for plastics, inks, and coatings

Controlled aryl group introduction

Solubility, lightfastness, and migration testing

Medicinal chemistry probe synthesis

Cross-coupling handle (Suzuki, Buchwald-Hartwig)

Biological screening and EHS protocol review

Industrial sourcing and supply chain

High-yield process and purity specification

Cost efficiency, quality, and sustainability assessment

• [1] US Patent 5,117,014. (1992). Process for the preparation of 1-amino-4-bromoanthraquinones. View Source
• [2] CN111138305A. (2020). Preparation method of 1-methylamino-4-bromoanthraquinone. View Source
• [3] Eureka | Patsnap. (2017). Environmentally friendly preparation method of solvent blue 63 dye. View Source
• [4] Doi, A. M., Irwin, R. D., & Bucher, J. R. (2005). Influence of functional group substitutions on the carcinogenicity of anthraquinone in rats and mice: analysis of long-term bioassays by the National Cancer Institute and the National Toxicology Program. Journal of Toxicology and Environmental Health, Part B, 8(2), 109-126. View Source